Cas no 1803798-33-5 (Ethyl 4-cyano-3-mercapto-5-methylbenzoate)

• Product Name: Ethyl 4-cyano-3-mercapto-5-methylbenzoate
• CAS No: 1803798-33-5
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5001226
• Update Time: 2025-09-28

Ethyl 4-cyano-3-mercapto-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-mercapto-5-methylbenzoate

• Inchi： 1S/C11H11NO2S/c1-3-14-11(13)8-4-7(2)9(6-12)10(15)5-8/h4-5,15H,3H2,1-2H3
• InChI Key： JHAMOVAUQWLETN-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)OCC)C=C(C)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-cyano-3-mercapto-5-methylbenzoate

Ethyl 4-cyano-3-mercapto-5-methylbenzoate (CAS No. 1803798-33-5): A Comprehensive Overview

Ethyl 4-cyano-3-mercapto-5-methylbenzoate (CAS No. 1803798-33-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising applications in various research areas, including drug discovery and the development of functional materials.

The chemical structure of Ethyl 4-cyano-3-mercapto-5-methylbenzoate consists of a benzene ring substituted with a cyano group at the 4-position, a mercapto group at the 3-position, and a methyl group at the 5-position. The ethyl ester moiety is attached to the carboxylic acid group at the 1-position. This intricate arrangement of functional groups imparts distinct chemical and physical properties to the compound, making it an interesting subject for both academic and industrial research.

In recent years, the study of Ethyl 4-cyano-3-mercapto-5-methylbenzoate has been driven by its potential as a building block for the synthesis of more complex molecules. The presence of the cyano and mercapto groups provides multiple reactive sites, enabling a wide range of chemical transformations. For instance, the cyano group can be converted into various functional groups such as amides, carboxylic acids, and nitriles through well-established synthetic routes. Similarly, the mercapto group can participate in thiol-disulfide exchange reactions, which are crucial in bioconjugation and self-assembling processes.

One of the key areas where Ethyl 4-cyano-3-mercapto-5-methylbenzoate has shown significant promise is in medicinal chemistry. The compound's ability to undergo selective modifications makes it an attractive candidate for the development of novel therapeutic agents. Recent studies have explored its potential as a scaffold for designing drugs targeting specific biological pathways. For example, researchers have investigated its use in the synthesis of inhibitors for enzymes involved in cancer progression and neurodegenerative diseases.

In addition to its medicinal applications, Ethyl 4-cyano-3-mercapto-5-methylbenzoate has also been studied for its potential in materials science. The unique combination of functional groups allows for the creation of materials with tailored properties. One notable application is in the development of conductive polymers and coatings. The presence of the cyano and mercapto groups can enhance the electronic properties of these materials, making them suitable for use in electronic devices and sensors.

The synthesis of Ethyl 4-cyano-3-mercapto-5-methylbenzoate typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and metal-catalyzed coupling reactions. Advances in synthetic methodologies have led to more efficient and scalable processes, facilitating its production on both laboratory and industrial scales.

The characterization of Ethyl 4-cyano-3-mercapto-5-methylbenzoate is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, which is essential for ensuring its suitability for various applications.

In conclusion, Ethyl 4-cyano-3-mercapto-5-methylbenzoate (CAS No. 1803798-33-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As research in these fields continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in both academic and industrial settings.